Cas no 17348-71-9 (5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide)

• Product Name: 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide
• CAS No: 17348-71-9
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• MDL: MFCD00276595
• CID: 87832
• PubChem ID: 736800
• Update Time: 2025-10-21

5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide
• 5-(Ethoxycarbonyl)-2,1,3-benzoxadiazol-1-ium-1-olate
• Ethyl benzofuroxan-5-carboxylate
• 1-oxy-benzo[1,2,5]oxadiazole-5-carboxylic acid ethyl ester
• 5(6)-Ethoxycarbonyl-benzofuroxan
• 5-Ethoxycarbonylbenzofuroxan
• benzofuroxan-5-carboxylic acid ethyl ester
• BUTTPARK 954-24
• BUTTPARK 95\04-24
• 2,3-Dihydro-benzofuran-5-carboxylic acid ethyl ester
• MFCD00276595
• ethyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide
• CS-0333873
• 17348-71-9
• ethyl 1-oxido-2,1,3-benzoxadiazol-1-ium-5-carboxylate
• AS-71100
• FT-0619711
• 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole1-oxide
• 2,1,3-Benzoxadiazole-5-carboxylic acid, ethyl ester, 1-oxide
• AKOS000631971
• DB-368128
• STK548415

• MDL： MFCD00276595
• Inchi： 1S/C9H8N2O4/c1-2-14-9(12)6-3-4-8-7(5-6)10-15-11(8)13/h3-5H,2H2,1H3
• InChI Key： PNSWPHLJTBSRJR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(C=1)=NO[N+]=2[O-])=O

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 79.3
• XLogP3: 1.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.45
• Melting Point: 66-67°C
• Boiling Point: 335.7°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.621
• PSA: 77.79000
• LogP: 1.43300
• Solubility: Uncertain

5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide

Comprehensive Overview of 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide (CAS No. 17348-71-9)

5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide (CAS No. 17348-71-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique benzo[c][1,2,5]oxadiazole core and ethoxycarbonyl functional group, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a 1-oxide moiety, contributes to its reactivity and potential applications in various industrial and research settings.

The growing interest in 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide is driven by its potential role in the development of novel pharmaceuticals and advanced materials. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are pivotal in drug discovery. For instance, the benzo[c][1,2,5]oxadiazole scaffold is known for its bioisosteric properties, making it a valuable component in the design of molecules with enhanced biological activity. This aligns with current trends in AI-driven drug discovery, where computational tools are used to predict the efficacy of such compounds.

In the realm of material science, 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide has shown promise due to its photophysical properties. The compound's ability to absorb and emit light at specific wavelengths makes it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. This is particularly relevant given the increasing demand for sustainable materials and green chemistry solutions, topics that dominate contemporary scientific discourse.

From a synthetic perspective, the ethoxycarbonyl group in 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide offers a handle for further chemical modifications. This feature is highly valued in click chemistry and bioconjugation, where rapid and efficient reactions are essential. The compound's compatibility with modern catalytic systems and microwave-assisted synthesis techniques further enhances its utility, addressing the need for faster and more efficient synthetic routes.

Another area of interest is the compound's potential in agrochemical research. The benzo[c][1,2,5]oxadiazole framework is known to exhibit pesticidal and herbicidal activities, making it a subject of study for developing next-generation crop protection agents. This aligns with global efforts to improve food security and reduce the environmental impact of agricultural chemicals, topics frequently searched by users interested in sustainable agriculture.

Safety and handling of 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), which are frequently discussed in online forums and educational resources.

In summary, 5-(Ethoxycarbonyl)benzo[c][1,2,5]oxadiazole 1-oxide (CAS No. 17348-71-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring drug discovery, material science, and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.